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Compound of Interest

Compound Name: D-Fructose-1,2,3-13C3

Cat. No.: B15555540 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Certificate of Analysis for D-Fructose-1,2,3-13C3 was not publicly

available at the time of this writing. The following technical guide has been compiled based on

information from suppliers of isotopically labeled compounds and typical data found in

Certificates of Analysis for analogous materials, such as other 13C labeled fructose isomers.

The data presented herein is for illustrative and guidance purposes.

Introduction
D-Fructose-1,2,3-13C3 is a stable isotope-labeled monosaccharide used in metabolic

research and as a tracer in various biochemical pathways. A Certificate of Analysis (CoA) is a

critical document that provides a detailed summary of the quality control tests performed on a

specific batch of the compound. This guide outlines the typical data and experimental

methodologies presented in a CoA for D-Fructose-1,2,3-13C3.

Quantitative Data Summary
The following tables summarize the kind of quantitative data typically provided in a CoA for D-
Fructose-1,2,3-13C3.

Table 1: General Properties and Identification
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Parameter Specification

Chemical Name D-Fructose-1,2,3-13C3

Synonyms
D-(-)-Fructose-1,2,3-13C3; D-(-)-Levulose-1,2,3-

13C3

Molecular Formula C3¹³C3H12O6

Molecular Weight 183.13 g/mol [1][2]

CAS Number N/A

Appearance White Powder

Solubility
Soluble in Water, DMSO, Chloroform,

Dichloromethane[1]

Storage Store at 2-8°C, protected from air and light[1]

Table 2: Purity and Isotopic Enrichment

Parameter Method Specification

Chemical Purity HPLC ≥ 98%[1]

Isotopic Enrichment Mass Spectrometry ≥ 99 atom % ¹³C

Table 3: Physicochemical Properties

Parameter Method Specification

Optical Rotation Polarimetry Conforms to standard

Infrared Spectrum IR Spectroscopy Conforms to structure

Residual Solvents GC-HS Meets USP <467> limits

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of results. The following

are typical experimental protocols that would be cited in a CoA.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of the compound by separating it from any non-

labeled or other impurities.

Instrumentation: Agilent 1260 Infinity II or equivalent.

Column: Aminex HPX-87C Column, 300 x 7.8 mm.

Mobile Phase: Degassed, deionized water.

Flow Rate: 0.6 mL/min.

Column Temperature: 80°C.

Detector: Refractive Index Detector (RID).

Injection Volume: 20 µL.

Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to

a final concentration of 5 mg/mL.

Mass Spectrometry for Isotopic Enrichment
Objective: To confirm the molecular weight and determine the isotopic enrichment of the ¹³C

labels.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Thermo Scientific Orbitrap)

coupled with Liquid Chromatography (LC-HRMS).[3]

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Mass Analyzer: Orbitrap or Time-of-Flight (TOF).
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Data Analysis: The isotopic distribution is analyzed to calculate the percentage of molecules

containing three ¹³C atoms.

Polarimetry for Optical Rotation
Objective: To measure the specific rotation of the compound, confirming its stereochemical

identity.

Instrumentation: PerkinElmer Model 341 Polarimeter or equivalent.

Wavelength: 589 nm (Sodium D-line).

Sample Concentration: c = 2 in H₂O.

Temperature: 20°C.

Visualizations
Certificate of Analysis Workflow
The following diagram illustrates a typical workflow for generating a Certificate of Analysis for a

chemical substance.
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Caption: Workflow for Certificate of Analysis Generation.
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This in-depth guide provides a comprehensive overview of the critical information and

methodologies associated with the Certificate of Analysis for D-Fructose-1,2,3-13C3, tailored

for researchers, scientists, and professionals in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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